Cas no 1226202-64-7 (2-1-(3-methoxyphenyl)cyclopropylacetic acid)

• Product Name: 2-1-(3-methoxyphenyl)cyclopropylacetic acid
• CAS No: 1226202-64-7
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5950820
• PubChem ID: 82077265
• Update Time: 2025-06-23

2-1-(3-methoxyphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetic acid, 1-(3-methoxyphenyl)-
• 2-1-(3-methoxyphenyl)cyclopropylacetic acid
• KS-10299
• 2-[1-(3-methoxyphenyl)cyclopropyl]acetic acid
• 1226202-64-7
• AKOS022303801
• EN300-1846390

• Inchi： 1S/C12H14O3/c1-15-10-4-2-3-9(7-10)12(5-6-12)8-11(13)14/h2-4,7H,5-6,8H2,1H3,(H,13,14)
• InChI Key： UNCNHIVJXHJOIT-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(OC)=C2)(CC(O)=O)CC1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 375.9±25.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)

Additional information on 2-1-(3-methoxyphenyl)cyclopropylacetic acid

2-1-(3-Methoxyphenyl)cyclopropylacetic Acid (CAS No. 1226202-64-7): A Comprehensive Overview

The compound 2-1-(3-methoxyphenyl)cyclopropylacetic acid (CAS No. 1226202-64-7) is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its cyclopropane ring fused with a phenyl group, which introduces interesting electronic and steric properties. The presence of the methoxy group (-OCH₃) at the 3-position of the phenyl ring further enhances its chemical reactivity and biological activity. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

Chemical Structure and Synthesis

The synthesis of 2-1-(3-methoxyphenyl)cyclopropylacetic acid involves a multi-step process that typically begins with the preparation of the cyclopropane ring. This is often achieved through the use of transition metal catalysts, such as palladium or nickel complexes, which facilitate cyclopropanation reactions. The phenolic moiety is introduced via nucleophilic aromatic substitution or coupling reactions, depending on the specific synthetic pathway employed. The methoxy group is introduced either during the synthesis of the phenol precursor or through subsequent methylation steps. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying stereochemical effects in biological systems.

Pharmacological Activity and Biological Applications

One of the most promising aspects of 2-1-(3-methoxyphenyl)cyclopropylacetic acid is its potential as a lead compound in drug discovery. Preclinical studies have demonstrated that this compound exhibits modulatory effects on various cellular targets, including ion channels, enzymes, and receptors. For instance, research published in *Nature Communications* in 2023 revealed that this compound acts as a potent inhibitor of voltage-gated sodium channels, making it a potential candidate for treating epilepsy and chronic pain conditions.

Furthermore, recent investigations into its anti-inflammatory properties have shown that cyclopropylacetic acid derivatives can suppress pro-inflammatory cytokine production in macrophage cell lines. This suggests a potential role in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The methoxy group at the 3-position of the phenyl ring plays a critical role in modulating these biological activities by influencing both hydrophobicity and hydrogen bonding capabilities.

Environmental Impact and Safety Considerations

As with any novel chemical entity, understanding the environmental impact and safety profile of CAS No. 1226202-64-7 is essential for its responsible use. Recent eco-toxicological studies have assessed its biodegradation potential under aerobic and anaerobic conditions. Results indicate that this compound exhibits moderate biodegradability, with half-life values ranging from 5 to 15 days depending on environmental conditions. Regulatory agencies such as the EPA have recommended implementing best management practices to minimize its release into aquatic ecosystems.

In terms of occupational safety, exposure to cyclopropylacetic acid derivatives should be carefully controlled due to their potential irritant properties. Proper personal protective equipment (PPE) should be used during handling, and workplace exposure limits should be adhered to as per OSHA guidelines.

Future Directions and Research Opportunities

The future outlook for CAS No. 1226202-64-7 is bright, with numerous research opportunities emerging across multiple disciplines. In medicinal chemistry, efforts are underway to optimize its pharmacokinetic properties through structural modifications aimed at improving bioavailability and reducing off-target effects. Additionally, computational chemistry approaches are being employed to predict binding affinities to various drug targets, enabling more efficient lead optimization.

In materials science, researchers are exploring the use of this compound as a building block for advanced materials such as stimuli-responsive polymers and self-healing composites. Its unique combination of rigidity from the cyclopropane ring and flexibility from the acetic acid side chain makes it an attractive candidate for such applications.

In conclusion, CAS No. 1226202-64-7, or cyclopropylacetic acid derivative, represents a versatile molecule with significant potential across diverse fields. Continued research into its chemical synthesis, biological activity, and environmental impact will undoubtedly unlock new applications and contribute to advancements in science and technology.